N-[(5-Methyl-1-benzofuran-2-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(5-methyl-1-benzofuran-2-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C13H13NO2/c1-3-13(15)14-8-11-7-10-6-9(2)4-5-12(10)16-11/h3-7H,1,8H2,2H3,(H,14,15)
• InChI Key: CAVSCBCXGPAYPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2)CNC(=O)C=C
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

“N-[(5-Methyl-1-benzofuran-2-yl)methyl]prop-2-enamide” is a compound that belongs to the class of benzofuran compounds. Benzofuran compounds are ubiquitous in nature and have been shown to possess strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

The synthesis of benzofuran derivatives has attracted the attention of chemical and pharmaceutical researchers worldwide. Novel methods for constructing benzofuran rings have been discovered in recent years. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran compounds have potential applications in many aspects, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely. For instance, one derivative was described as a pale yellow solid with a melting point of 182–188 °C.

Mechanism of Action

The mechanism of action of benzofuran derivatives is often related to their biological activities. For instance, some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis.

Future Directions

Given the wide range of biological and pharmacological applications of benzofuran compounds, there is considerable interest in the discovery of new drugs in this field. This includes the development of novel scaffold compounds of benzothiophene and benzofuran as anticancer agents. Future research will likely continue to explore the therapeutic potential of these compounds.